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Compound of Interest

Compound Name: Sudan Red B

Cat. No.: B1584857

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Sudan Red B (also known as Sudan Red 7B, Solvent Red 19) is a fat-soluble diazo dye
traditionally used for staining lipids, triglycerides, and lipoproteins in various biological and
industrial applications. In the realm of forensic science, its lipophilic nature makes it a valuable
tool for the detection of latent fingerprints, particularly on non-porous surfaces that are
contaminated with greasy or oily residues. The dye works by physically dissolving in the lipid
components of the fingerprint deposit, rendering the latent print visible as a red-colored
impression. This document provides detailed application notes and protocols for the use of
Sudan Red B in forensic lipid detection.

Principle of Action

The mechanism of Sudan Red B in developing latent fingerprints is based on the principle of
"like dissolves like." Latent fingerprint residue is a complex mixture of secretions from eccrine,
apocrine, and sebaceous glands. Sebaceous gland secretions are rich in lipids, including fatty
acids, triglycerides, and cholesterol. Sudan Red B, being a non-polar, hydrophobic molecule,
has a high affinity for these lipid components. When a surface bearing a latent fingerprint is
treated with a Sudan Red B solution, the dye molecules partition from the solvent into the lipid-
rich residue of the fingerprint, staining it a distinct red color. This process makes the otherwise
invisible latent print visible to the naked eye.
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Applications in Forensic Science

The primary application of Sudan Red B in forensic science is the development of latent
fingerprints. It is particularly effective on:

e Non-porous surfaces: Such as glass, plastics, metals, and finished wood.
o Greasy or waxy surfaces: Where traditional powdering methods may be less effective.
» Surfaces contaminated with food residues or cosmetics.

While it can be used on its own, it is often employed as part of a sequential processing
workflow for fingerprint detection.

Quantitative Data Summary

Quantitative data on the performance of Sudan Red B for latent fingerprint development is not
extensively documented in publicly available literature. The following table provides a
qualitative and comparative summary based on general knowledge of lipid-staining dyes in
forensic applications.
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Experimental Protocols
Protocol 1: Preparation of Sudan Red B Working

Solution
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Materials:

e Sudan Red B powder

o Ethanol (95%)

» Deionized or distilled water

» Glass beaker

e Magnetic stirrer and stir bar

o Graduated cylinders

o Storage bottle (amber glass recommended)
Procedure:

e Weigh 15 g of Sudan Red B powder and place it into a clean 2-liter glass beaker.
e Add 1 liter of 95% ethanol to the beaker.

» Place the beaker on a magnetic stirrer and stir the mixture until the Sudan Red B is fully
dissolved. This may take several minutes.

o Slowly add 500 ml of deionized water to the solution while continuing to stir.
» Continue stirring for an additional 10-15 minutes to ensure the solution is homogenous.

» Transfer the working solution to a clearly labeled amber glass storage bottle. The solution
has a good shelf life when stored at room temperature away from direct light.

Protocol 2: Development of Latent Fingerprints on Non-
Porous Surfaces

Materials:

e Sudan Red B working solution
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Item with suspected latent fingerprints (e.g., glass, plastic, metal)

Processing tray (glass or stainless steel)

Wash bottle with deionized water

Drying rack or absorbent paper

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat
Procedure:

» Visual Examination: Before any chemical treatment, visually inspect the item for any visible
fingerprints under various lighting conditions (e.g., oblique lighting). Photograph any visible
prints.

e Preparation: Pour a sufficient amount of the Sudan Red B working solution into a clean
processing tray to fully immerse the area of interest on the item.

o Immersion: Carefully immerse the item in the Sudan Red B solution. The immersion time
can vary depending on the substrate and the quality of the print, but a typical starting point is
1-2 minutes.

» Rinsing: Remove the item from the staining solution and rinse it gently with a stream of
deionized water from a wash bottle. The rinsing step is crucial to remove excess dye from
the background and enhance the contrast of the developed print.

e Drying: Allow the item to air dry completely on a drying rack or by placing it on absorbent
paper. Do not use heat to accelerate drying as this may damage the developed print.

o Examination and Photography: Once dry, examine the item for developed fingerprints.
Photograph any developed prints using appropriate photographic techniques and lighting to
maximize contrast. A red or orange barrier filter may be beneficial.

Safety Precautions

e Sudan Red B is a chemical dye and should be handled with appropriate care. Always wear
suitable personal protective equipment, including gloves, safety glasses, and a lab coat.
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» Work in a well-ventilated area or under a fume hood, especially when preparing the working
solution.

» Avoid inhalation of the powder and contact with skin and eyes.

» Store the Sudan Red B powder and working solution in clearly labeled containers in a cool,
dry, and dark place.

o Dispose of used solutions and contaminated materials in accordance with local regulations
for chemical waste.

Visualizations
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Caption: Experimental workflow for latent fingerprint development using Sudan Red B.
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Caption: Logical relationship of Sudan Red B application in forensic science.

 To cite this document: BenchChem. [Application of Sudan Red B in Forensic Science for
Lipid Detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584857#sudan-red-b-application-in-forensic-

science-for-lipid-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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